Cas no 879016-22-5 (5-chloro-2-(1H-1,2,3,4-tetrazol-1-yl)benzaldehyde)

• Product Name: 5-chloro-2-(1H-1,2,3,4-tetrazol-1-yl)benzaldehyde
• CAS No: 879016-22-5
• MF: C₈H₅ClN₄O
• MW: 208.604499578476
• MDL: MFCD09031766
• CID: 710172
• PubChem ID: 11543019
• Update Time: 2025-06-08

5-chloro-2-(1H-1,2,3,4-tetrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(1H-tetrazol-1-yl)benzaldehyde
• 5-chloro-2-(tetrazol-1-yl)benzaldehyde
• Benzaldehyde,5-chloro-2-(1H-tetrazol-1-yl)-
• 5-Chloro-2-tetrazol-1-yl-benzaldehyde
• OR2287
• 5-chloro-2-(1H-1,2,3,4-tetrazol-1-yl)benzaldehyde
• 5-Chloro-2-(1H-1,2,3,4-tetraazol-1-yl)benzaldehyde
• CS-0147331
• 879016-22-5
• DTXSID70468299
• MFCD09031766
• JYIIRAPFQHKOOC-UHFFFAOYSA-N
• AS-37320
• SCHEMBL478641
• A916953
• AKOS005265038

• MDL： MFCD09031766
• Inchi： 1S/C8H5ClN4O/c9-7-1-2-8(6(3-7)4-14)13-5-10-11-12-13/h1-5H
• InChI Key： JYIIRAPFQHKOOC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=O)C=1)N1C=NN=N1

Computed Properties

• Exact Mass: 208.01500
• Monoisotopic Mass: 208.0151885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid
• PSA: 60.67000
• LogP: 1.12820

5-chloro-2-(1H-1,2,3,4-tetrazol-1-yl)benzaldehyde Security Information

• Signal Word：Danger
• Hazard Statement： H203;H302
• Warning Statement： P210;P250;P280;P301+P312;P370+P380
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 5-chloro-2-(1H-1,2,3,4-tetrazol-1-yl)benzaldehyde

5-Chloro-2-(1H-1,2,3,4-Tetrazol-1-yl)Benzaldehyde: A Comprehensive Overview

5-Chloro-2-(1H-1,2,3,4-tetrazol-1-yl)benzaldehyde, identified by the CAS number 879016-22-5, is a chemically synthesized compound with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a tetrazole ring and a chlorine substituent. The presence of these functional groups imparts distinctive chemical properties that make it a subject of interest in both academic research and industrial development.

The molecular structure of 5-chloro-2-(1H-1,2,3,4-tetrazol-1-yl)benzaldehyde is notable for its aromatic benzene ring substituted with a chlorine atom at the 5-position and a tetrazole group at the 2-position. The tetrazole ring, a five-membered heterocyclic compound containing four nitrogen atoms and one carbon atom, contributes to the compound's reactivity and stability. This structural arrangement makes it a versatile building block in organic synthesis, particularly in the development of bioactive molecules.

Recent studies have highlighted the potential of 5-chloro-2-(1H-1,2,3,4-tetrazol-1-yl)benzaldehyde in the field of medicinal chemistry. Researchers have explored its role as an intermediate in the synthesis of various pharmacologically active compounds. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged to develop novel anti-inflammatory agents and antimicrobial drugs. These findings underscore its importance as a key precursor in drug discovery processes.

In addition to its role in pharmaceuticals, this compound has also found applications in material science. The tetrazole group's ability to coordinate with metal ions has been exploited to create advanced materials with unique magnetic and electronic properties. Recent advancements in this area include the synthesis of metalloorganic frameworks (MOFs) incorporating 5-chloro-2-(1H-1,2,3,4-tetrazol-1-yl)benzaldehyde, which exhibit exceptional catalytic activity and stability under harsh conditions.

The synthesis of 5-chloro-2-(1H-1,2,3,4-tetrazol-1-yl)benzaldehyde typically involves multi-step organic reactions. A common approach includes the substitution of a suitable benzaldehyde derivative with a tetrazole group followed by chlorination at the appropriate position. The optimization of reaction conditions has been a focus of recent research efforts to enhance yield and purity. For example, microwave-assisted synthesis techniques have been employed to accelerate reaction rates while minimizing side reactions.

The chemical stability of 5-chloro-2-(1H-1,2,3,4-tetrazol-1-yllbenzaldehyde under various environmental conditions has also been investigated extensively. Studies have shown that it exhibits remarkable thermal stability up to 300°C and is resistant to oxidation under normal storage conditions. These properties make it suitable for use in high-throughput screening assays and other demanding laboratory applications.

In conclusion,5-chloro - 8790 - 8790 - 8790 - 8790 - , with its unique chemical structure and diverse functional groups,is positioned as an essential compound in modern chemistry research.Its applications span across multiple disciplines including medicinal chemistry/material science,and catalysis.Recent advances highlight its potential for developing innovative solutions in drug discovery/materials science,and industrial processes.Further research into its properties and applications is expected to unlock new opportunities for its utilization across various industries.